(2Z)-2-(2-fluorobenzylidene)-6-{[(2E)-3-phenylprop-2-en-1-yl]oxy}-1-benzofuran-3(2H)-one

• Molecular Formula: C24H17FO3
• Molecular Weight: 372.4 g/mol
• IUPAC Name: (2Z)-2-[(2-fluorophenyl)methylidene]-6-[(E)-3-phenylprop-2-enoxy]-1-benzofuran-3-one
• InChI: InChI=1S/C24H17FO3/c25-21-11-5-4-10-18(21)15-23-24(26)20-13-12-19(16-22(20)28-23)27-14-6-9-17-7-2-1-3-8-17/h1-13,15-16H,14H2/b9-6+,23-15-
• InChI Key: QYEYQJBMGYSKNC-VJWOQVONSA-N
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/COC2=CC3=C(C=C2)C(=O)/C(=C/C4=CC=CC=C4F)/O3
• Canonical SMILES: C1=CC=C(C=C1)C=CCOC2=CC3=C(C=C2)C(=O)C(=CC4=CC=CC=C4F)O3

Description

The compound (2Z)-2-(2-fluorobenzylidene)-6-{[(2E)-3-phenylprop-2-en-1-yl]oxy}-1-benzofuran-3(2H)-one is a benzofuran-3-one derivative characterized by a Z-configured 2-fluorobenzylidene moiety at position 2 and an (2E)-3-phenylprop-2-en-1-yloxy substituent at position 4. This structure combines electron-withdrawing fluorine and aromatic groups, which may enhance stability and intermolecular interactions.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogues

Substituent Analysis

Key structural differences among benzofuran-3-one derivatives are highlighted below:

Table 1: Substituent Comparison of Benzofuran-3-one Derivatives

Compound Name (Z-configuration)	Benzylidene Group	Position 6 Substituent	Position 7 Substituent	Position 4 Substituent
Target Compound	2-fluoro	(2E)-3-phenylpropenyloxy	None	None
(2Z)-7-[(Dimethylamino)methyl]-2-(2-fluorobenzylidene)-...	2-fluoro	Hydroxy	Dimethylaminomethyl	Methyl
(2Z)-2-(2,4-Dichlorobenzylidene)-6-hydroxy-...	2,4-dichloro	Hydroxy	None	None
(2Z)-2-(2-Chloro-6-fluorobenzylidene)-7-[(dipropylamino)methyl]-...	2-chloro-6-fluoro	Hydroxy	Dipropylaminomethyl	Methyl
(2Z)-2-(3-fluorobenzylidene)-6-(2-methylprop-2-enoxy)-...	3-fluoro	2-methylprop-2-enoxy	None	None
(2Z)-2-(2-Fluorobenzylidene)-6-hydroxy-7-methyl-...	2-fluoro	Hydroxy	Methyl	None

Key Structural and Functional Differences

• Benzylidene Group : The target compound’s 2-fluorobenzylidene group contrasts with dichloro (), chloro-fluoro (), and 3-fluoro () variants. Fluorine’s electronegativity may enhance binding specificity compared to bulkier chloro groups .
• Position 6: The (2E)-3-phenylpropenyloxy group in the target compound replaces hydroxy or smaller ethers (e.g., 2-methylprop-2-enoxy in ).

Inferred Pharmacological and Physicochemical Properties

Electronic and Steric Effects

• Fluorine vs. Chlorine : The 2-fluoro group offers moderate electron-withdrawing effects without the steric bulk of chlorine, possibly balancing reactivity and stability .
• Propenyloxy Group : The (2E)-configuration of the propenyloxy group introduces rigidity and planar geometry, which may mimic natural ligands (e.g., stilbenes) in targeting enzymes or receptors .

Solubility and Bioavailability

• The hydroxy group in and analogues improves water solubility but reduces lipophilicity. The target compound’s propenyloxy ether may enhance lipid solubility, favoring blood-brain barrier penetration or intracellular uptake .

Q & A

Basic Research Questions

Q. What are the key synthetic routes for (2Z)-2-(2-fluorobenzylidene)-6-{[(2E)-3-phenylprop-2-en-1-yl]oxy}-1-benzofuran-3(2H)-one, and how do reaction conditions influence yield?

• Methodological Answer : The synthesis of benzofuran derivatives typically involves aldol condensation or Claisen-Schmidt reactions to form the benzylidene moiety. For example, substituted benzaldehydes are reacted with 6-hydroxybenzofuran-3(2H)-one precursors under acidic or basic conditions . Solvent choice (e.g., ethanol vs. DMF) and temperature (80–120°C) significantly impact stereoselectivity and yield. Catalysts like piperidine or acetic acid are critical for stabilizing intermediates .

Q. How can the stereochemistry (Z/E configuration) of the benzylidene group be confirmed experimentally?

• Methodological Answer : Nuclear Overhauser Effect (NOE) NMR experiments are essential for determining spatial proximity of protons in the benzylidene group. For instance, NOE correlations between the fluorine-substituted aromatic proton and the benzofuran carbonyl group confirm the (Z)-configuration . X-ray crystallography provides definitive proof, as seen in structurally analogous compounds .

Q. What spectroscopic techniques are optimal for characterizing the compound’s functional groups?

• Methodological Answer :

• FT-IR : Identifies carbonyl (C=O, ~1700 cm⁻¹) and ether (C-O-C, ~1250 cm⁻¹) stretches .
• ¹H/¹³C NMR : Aromatic protons (δ 6.5–8.5 ppm) and olefinic protons (δ 5.5–7.0 ppm) confirm conjugation patterns. The (E)-configured propenyloxy group shows coupling constants (J = 12–16 Hz) distinct from (Z)-isomers .
• HRMS : Validates molecular formula (e.g., [M+H]⁺ at m/z 420.1212 for C₂₄H₁₆FNO₃) .

Advanced Research Questions

Q. How can reaction conditions be optimized to mitigate competing pathways (e.g., isomerization or polymerization) during synthesis?

• Methodological Answer : Kinetic control via low-temperature reactions (0–5°C) minimizes isomerization of the propenyloxy group . Radical inhibitors (e.g., BHT) prevent polymerization of the allyl ether moiety. Design of Experiments (DoE) using variables like catalyst loading and solvent polarity can identify optimal conditions .

Q. What strategies resolve contradictions in biological activity data (e.g., conflicting IC₅₀ values in cytotoxicity assays)?

• Methodological Answer :

• Assay Validation : Ensure consistency in cell lines (e.g., HeLa vs. MCF-7) and assay protocols (MTT vs. SRB).
• Solubility Adjustments : Use DMSO concentrations ≤0.1% to avoid solvent interference .
• Metabolic Stability : Evaluate cytochrome P450 interactions via liver microsome assays to account for rapid degradation .

Q. How does the fluorobenzylidene group influence binding affinity to biological targets (e.g., kinases or GPCRs)?

• Methodological Answer : Fluorine’s electronegativity enhances hydrogen bonding and hydrophobic interactions. Molecular docking studies (e.g., AutoDock Vina) reveal that the 2-fluorophenyl group occupies hydrophobic pockets in kinase ATP-binding sites. Comparative studies with non-fluorinated analogs show a 2–3-fold increase in binding affinity .

Q. What computational methods predict the compound’s pharmacokinetic properties (e.g., logP, bioavailability)?

• Methodological Answer :

• QSAR Models : Use software like Schrödinger’s QikProp to estimate logP (~3.5) and Caco-2 permeability.
• ADMET Prediction : SwissADME or PreADMET tools assess CYP450 inhibition risk and plasma protein binding .